Cas no 1553334-46-5 (1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane
• CAS No: 1553334-46-5
• MF: C₉H₁₅BrF₂O
• MW: 257.115609407425
• CID: 5999282
• PubChem ID: 82006849
• Update Time: 2025-05-22

1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane
• AKOS020989446
• 1553334-46-5
• EN300-1135209

• Inchi： 1S/C9H15BrF2O/c10-7-9(13-6-8(11)12)4-2-1-3-5-9/h8H,1-7H2
• InChI Key： ADMBUWUSZODZRW-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OCC(F)F

Computed Properties

• Exact Mass: 256.02743g/mol
• Monoisotopic Mass: 256.02743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane

1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane: A Comprehensive Overview

The compound 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane (CAS No. 1553334-46-5) is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry. This compound is characterized by its cyclohexane ring, which is substituted with a bromomethyl group and a 2,2-difluoroethoxy group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. The bromomethyl group serves as an electrophilic center, enabling various substitution reactions that are crucial in organic synthesis. Meanwhile, the 2,2-difluoroethoxy group contributes to the compound's stability and solubility properties, making it an ideal intermediate in drug design.

In terms of synthesis, 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane can be prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent bromination reactions. The cyclohexane ring acts as a versatile platform for attaching different functional groups, allowing chemists to tailor the compound's properties according to specific requirements. Recent advancements in catalytic methods have further enhanced the efficiency of these synthetic pathways, reducing production costs and improving yields.

The physical and chemical properties of CAS No. 1553334-46-5 are well-documented, with studies focusing on its thermal stability and reactivity under various conditions. For instance, investigations into its thermal decomposition behavior have revealed that the compound exhibits good stability up to moderate temperatures, making it suitable for use in high-temperature chemical processes. Additionally, its solubility characteristics have been explored in different solvents, providing insights into its potential applications in solvent-mediated reactions.

One of the most promising areas of research involving 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane is its application in polymer chemistry. Scientists have demonstrated that this compound can be used as a monomer in the synthesis of advanced polymers with tailored mechanical and thermal properties. The incorporation of fluorine atoms into the structure contributes to enhanced chemical resistance and durability, making these polymers ideal for use in harsh environments.

Furthermore, recent studies have explored the use of CAS No. 1553334-46-5 in materials science for the development of novel materials with unique optical and electronic properties. By incorporating this compound into hybrid materials or nanocomposites, researchers have achieved significant improvements in material performance across various industries.

In conclusion, 1-(bromomethyl)-1-(2,2-difluoroethoxy)cyclohexane (CAS No. 1553334-46-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and material development. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.